(2-ethoxybenzylidene)malononitrile
Overview
Description
“(2-Ethoxybenzylidene)malononitrile” is a chemical compound with the molecular formula C12H10N2O . It has an average mass of 198.221 Da and a monoisotopic mass of 198.079315 Da .
Synthesis Analysis
The synthesis of benzylidenemalononitrile derivatives, such as “(2-ethoxybenzylidene)malononitrile”, can be achieved through the Knoevenagel condensation of benzaldehyde and malononitrile . This process can be catalyzed by Ti-Al-Mg hydrotalcite using glycine as a fuel . Another method involves the electrochemical molecular iodine promoted domino reactions .Molecular Structure Analysis
The molecular structure of “(2-ethoxybenzylidene)malononitrile” can be analyzed using Density Functional Theory (DFT) method . The B3LYP and CAM-B3LYP functional and standard basis set 6-311++G(d,p) can be employed for the calculations .Chemical Reactions Analysis
The Knoevenagel condensation of benzaldehyde with malononitrile can be used to produce benzylidenemalononitrile . The reaction mechanism and kinetics can be established using the Langmuir-Hinshelwood-Hougen-Watson (LHHW) model .Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-ethoxybenzylidene)malononitrile” include its molecular formula, average mass, and monoisotopic mass . More detailed properties like melting point, boiling point, density, and toxicity information can be found on chemical databases .Scientific Research Applications
For more information, you can refer to the research articles:
- Jadhav, A. L., & Yadav, G. D. (2019). Clean synthesis of benzylidenemalononitrile by Knoevenagel condensation of benzaldehyde and malononitrile: effect of combustion fuel on activity and selectivity of Ti-hydrotalcite and Zn-hydrotalcite catalysts. Journal of Chemical Sciences, 131(79)
- Kaur, N., et al. (2017). Design and Efficient Synthesis of Novel Biological Active Benzylidenemalononitrile Derivatives. Journal of the Indian Chemical Society, 94(8), 1003–1010
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that benzylidenemalononitrile derivatives have been used in various fields such as pharmaceutical industries, pharmacology, biotech, specialty chemicals, perfumery, and for fluorescence-based assays .
Mode of Action
The mode of action of (2-ethoxybenzylidene)malononitrile involves a chemical reaction known as the Knoevenagel condensation . This reaction involves the condensation of benzaldehyde with malononitrile to produce benzylidenemalononitrile . The reaction is facilitated by catalysts such as Ti-Al-Mg hydrotalcite .
Biochemical Pathways
The knoevenagel condensation, which is the key reaction in the synthesis of this compound, is a well-known process in organic chemistry .
Pharmacokinetics
The molecular weight of the compound is 19822 , which could influence its pharmacokinetic properties.
Result of Action
The result of the action of (2-ethoxybenzylidene)malononitrile is the production of benzylidenemalononitrile via the Knoevenagel condensation . The reaction has been found to achieve a 67.1% conversion of benzaldehyde and 97.6% selectivity to benzylidenemalononitrile .
Action Environment
The action of (2-ethoxybenzylidene)malononitrile can be influenced by various environmental factors. For instance, the Knoevenagel condensation reaction is performed at 60°C . Additionally, the reaction uses ethyl acetate as a solvent and a specific catalyst loading . These factors can significantly impact the efficacy and stability of the compound.
properties
IUPAC Name |
2-[(2-ethoxyphenyl)methylidene]propanedinitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O/c1-2-15-12-6-4-3-5-11(12)7-10(8-13)9-14/h3-7H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNJPCUHAXSZEBZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C=C(C#N)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60306434 |
Source
|
| Record name | 2-(2-ethoxybenzylidene)malononitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60306434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Ethoxybenzylidene)malononitrile | |
CAS RN |
2826-31-5 |
Source
|
| Record name | 2-[(2-Ethoxyphenyl)methylene]propanedinitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2826-31-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 176362 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002826315 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC176362 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=176362 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(2-ethoxybenzylidene)malononitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60306434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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